N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide

• IUPAC Name: N-[(5-methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide
• InChI: InChI=1S/C14H13N3O2/c1-3-7-12(18)16-13(11-8-5-4-6-9-11)14-15-10(2)19-17-14/h4-6,8-9,13H,1-2H3,(H,16,18)
• InChI Key: DPWRMSWCUTUPOH-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NC(C1=CC=CC=C1)C2=NOC(=N2)C
• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol

Description

N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide, also known as MOB-2Y, is a chemical compound that has garnered attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. MOB-2Y is a derivative of 1,2,4-oxadiazole, a heterocyclic compound that has been extensively studied for its biological activities.

Mechanism Of Action

The mechanism of action of N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that play a role in various cellular processes. N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which play a role in inflammation. N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide has also been shown to inhibit the activity of monoamine oxidase-B (MAO-B), an enzyme that is involved in the metabolism of dopamine, a neurotransmitter that is involved in the regulation of mood and movement.
Biochemical and physiological effects:
N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide inhibits the activity of COX-2 and MAO-B, which may contribute to its anti-inflammatory and anti-cancer activities, as well as its potential use as a drug candidate for the treatment of Alzheimer's disease and Parkinson's disease. In vivo studies have shown that N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide exhibits analgesic, anti-inflammatory, and anti-tumor activities in animal models.

Advantages And Limitations For Lab Experiments

N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide has several advantages for lab experiments, including its high yield and purity, its ability to inhibit the activity of certain enzymes and proteins, and its potential applications in various fields of science. However, there are also limitations to the use of N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide in lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide, including its potential use as a drug candidate for the treatment of various diseases, its role in cellular processes, and its potential applications in other fields of science. Further studies are needed to fully understand the mechanism of action of N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide and its potential toxicity, as well as its potential interactions with other drugs and compounds. Additionally, new synthetic methods for the production of N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide may be developed to improve its yield and purity.

Synthesis Methods

N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide can be synthesized using a variety of methods, including the reaction of 5-methyl-1,2,4-oxadiazole-3-carboxylic acid with phenylacetylene in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product can be purified using column chromatography to obtain N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide in high yield and purity.

Scientific Research Applications

N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide has been studied for its potential applications in various fields of science. In medicinal chemistry, N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide has been shown to exhibit anti-inflammatory and anti-cancer activities. In pharmacology, N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide has been studied as a potential drug candidate for the treatment of various diseases such as Alzheimer's disease and Parkinson's disease. In biochemistry, N-[(5-Methyl-1,2,4-oxadiazol-3-yl)-phenylmethyl]but-2-ynamide has been used as a tool to study the role of certain enzymes and proteins in cellular processes.